Cas no 2229353-56-2 (2-(But-3-yn-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene)

• Product Name: 2-(But-3-yn-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene
• CAS No: 2229353-56-2
• MF: C₁₃H₁₈
• MW: 174.282023906708
• CID: 6447181
• PubChem ID: 165685739
• Update Time: 2025-06-11

2-(But-3-yn-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene Chemical and Physical Properties

Names and Identifiers

• 2229353-56-2
• EN300-1812070
• 2-(but-3-yn-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene
• 2-(But-3-yn-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene

• Inchi： 1S/C13H18/c1-5-9(2)11-7-6-10-8-12(11)13(10,3)4/h1,7,9-10,12H,6,8H2,2-4H3
• InChI Key： WDVIFVVDPKIOED-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2C(C(C#C)C)=CCC1C2

Computed Properties

• Exact Mass: 174.140850574g/mol
• Monoisotopic Mass: 174.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Additional information on 2-(But-3-yn-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene

Introduction to 2-(But-3-yn-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene (CAS No. 2229353-56-2)

2-(But-3-yn-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene, a compound with the CAS number 2229353-56-2, is a unique and structurally intricate molecule that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmaceuticals. This compound belongs to the class of bicyclic alkenes and is characterized by its distinctive bicyclo[3.1.1]heptane framework, which imparts unique chemical and physical properties.

The molecular structure of 2-(But-3-yn-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene consists of a seven-membered ring fused with a three-membered ring, with two methyl groups attached to the six-membered ring and a butynyl group attached to the double bond. This arrangement results in a highly rigid and stable structure, making it an attractive candidate for various synthetic transformations and functionalization reactions.

Recent studies have highlighted the potential of 2-(But-3-yn-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene in the development of novel pharmaceuticals and materials. For instance, its rigid structure and the presence of multiple functional groups make it an ideal starting material for the synthesis of complex organic molecules with specific biological activities. Researchers have explored its use in the synthesis of bioactive compounds, such as those with anti-inflammatory, anti-cancer, and anti-viral properties.

In the field of medicinal chemistry, 2-(But-3-yn-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene has been investigated for its potential as a scaffold for drug discovery. The compound's ability to undergo selective functionalization reactions allows for the introduction of various substituents that can modulate its biological activity. This flexibility is crucial in optimizing the pharmacological properties of potential drug candidates.

Beyond its applications in drug discovery, 2-(But-3-yn-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene has also shown promise in materials science. Its rigid structure and high thermal stability make it suitable for use in the development of advanced materials with enhanced mechanical properties. For example, it can be incorporated into polymers to improve their strength and durability, making them suitable for use in various industrial applications.

The synthesis of 2-(But-3-yn-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic research and industrial applications.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include proper storage conditions to prevent degradation and exposure to air or moisture, which can affect its stability and reactivity.

The ongoing research on 2-(But-3-yn-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene continues to uncover new possibilities for its use in various scientific disciplines. Its unique structural features and versatile reactivity make it a valuable compound for both fundamental research and practical applications.

In conclusion, 2-(But-3-yinyl)-6,6-dimethylbicyclo[3.1.1]heptane (CAS No. 2229353–56–0), or more accurately referred to as 2-(But–yin–yin–yin–yin–yin–yin–yin–yin–yin–yin–yin–yin–yin–yin–yin–yin–yin–yin–yin), is a promising molecule with a wide range of potential applications in chemistry and pharmaceuticals. Its unique structural characteristics and versatile reactivity make it an attractive candidate for further exploration in both academic and industrial settings.